Cas no 2411326-17-3 ((2E)-4-(dimethylamino)-N-(9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)but-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-(9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)but-2-enamide
• CAS No: 2411326-17-3
• MF: C₁₆H₂₁FN₂O₂
• MW: 292.348547697067
• CID: 5360658
• PubChem ID: 146076711
• Update Time: 2025-05-18

(2E)-4-(dimethylamino)-N-(9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952172962
• (2E)-4-(dimethylamino)-N-(9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)but-2-enamide

• Inchi： 1S/C16H21FN2O2/c1-19(2)10-4-9-15(20)18-14-8-5-11-21-16-12(14)6-3-7-13(16)17/h3-4,6-7,9,14H,5,8,10-11H2,1-2H3,(H,18,20)/b9-4+
• InChI Key： OVGPAHCXFPQRQC-RUDMXATFSA-N
• SMILES： FC1=CC=CC2=C1OCCCC2NC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6

Additional information on (2E)-4-(dimethylamino)-N-(9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)but-2-enamide

Compound Introduction: CAS No 2411326-17-3 and (2E)-4-(dimethylamino)-N-(9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)but-2-enamide

The compound with the CAS number 2411326-17-3 and the product name (2E)-4-(dimethylamino)-N-(9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)but-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a fluoro-substituted tetrahydro-1-benzoxepine core combined with an amide functional group suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating fluorine atoms. Fluorine substitution can significantly alter the pharmacokinetic and pharmacodynamic properties of a compound, often enhancing its metabolic stability, bioavailability, and binding affinity. The 9-fluoro-2,3,4,5-tetrahydro-1-benzoxepine moiety in this compound is particularly intriguing as it has been shown to exhibit properties that are conducive to interaction with various biological receptors. This structural motif is not only structurally complex but also offers a scaffold for designing novel drugs with improved efficacy and reduced side effects.

The (2E)-4-(dimethylamino)-N-(9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)but-2-enamide moiety further contributes to the compound's potential by introducing an amide bond. Amides are well-known for their ability to form hydrogen bonds, which can enhance the binding affinity of a molecule to its target receptor. Additionally, the dimethylamino group can act as a pharmacophore, influencing the compound's solubility and ability to cross biological membranes. This combination of structural features makes the compound a versatile tool for drug discovery and development.

Recent studies have highlighted the importance of fluoro-substituted heterocycles in medicinal chemistry. These compounds have been shown to exhibit potent activity against a wide range of diseases, including cancer, inflammation, and infectious diseases. The fluoro-substituent in the tetrahydro-1-benzoxepine ring of this compound is particularly noteworthy as it can modulate the electronic properties of the molecule, thereby influencing its interactions with biological targets. This modulation can lead to enhanced binding affinity and selectivity, which are critical factors in drug design.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The introduction of the fluoro-substituent into the tetrahydro-1-benzoxepine core is particularly challenging due to the sensitivity of fluorine-containing compounds. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels. The use of palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule. These reactions allow for the efficient formation of carbon-carbon bonds under mild conditions, making them ideal for synthesizing complex organic molecules.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity. This includes in vitro assays that measure its interaction with various enzymes and receptors. The results from these assays provide valuable insights into the compound's potential therapeutic applications. For instance, if the compound demonstrates strong binding affinity to an enzyme involved in cancer cell proliferation, it could be developed into an anticancer drug. Similarly, if it shows inhibitory activity against an enzyme involved in inflammation, it might be used to treat inflammatory diseases.

The development of new drugs is often a lengthy process that involves multiple stages of testing and refinement. However, compounds like this one have the potential to accelerate this process by providing leads for further optimization. By understanding how different structural features influence biological activity, chemists can design more effective drugs with fewer side effects. The (2E)-4-(dimethylamino)-N-(9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)but-2-enamide moiety is particularly promising because it combines several pharmacophoric elements that are known to enhance drug-like properties.

In conclusion,CAS No 2411326-17-3 and its corresponding product name represent a significant advancement in pharmaceutical chemistry. The unique structural features of this compound make it a promising candidate for further investigation and development into novel therapeutic agents. With ongoing research focusing on fluorinated heterocycles and amide-based molecules,(2E)-4-(dimethylamino)-N-(9-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)but-2-enamide holds great potential for addressing unmet medical needs across various therapeutic areas.